Eoxin E4

• Molecular Formula: C23H37NO5S
• Molecular Weight: 439.6 g/mol
• InChI: InChI=1S/C23H37NO5S/c1-2-3-12-15-20(25)21(30-18-19(24)23(28)29)16-13-10-8-6-4-5-7-9-11-14-17-22(26)27/h4,6-10,13,16,19-21,25H,2-3,5,11-12,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b6-4-,9-7-,10-8+,16-13+/t19-,20-,21+/m0/s1
• InChIKey: JLJNENVYAVKECZ-HRXVJLLUSA-N

Eoxin E4: 15-Lipoxygenase-Derived Cysteinyl Mediator

Eoxin E4 (EXE4; 14,15-leukotriene E4; CAS 1000852-57-2) is a cysteinyl eicosanoid produced exclusively through the 15-lipoxygenase-1 (15-LO-1) pathway from arachidonic acid, structurally distinct from 5-lipoxygenase-derived leukotrienes [1]. It functions as the terminal metabolite in the eoxin biosynthetic cascade (EXA4 → EXC4 → EXD4 → EXE4) and is produced primarily by human eosinophils, mast cells, airway epithelial cells, and Hodgkin lymphoma cells [2]. Its molecular formula is C23H37NO5S with a mass of 439.61 g/mol .

15-LO-1 Pathway-specific cysteinyl lipid mediator probe for eoxin biosynthesis studies

Orthogonal Distinct from 5-LO-derived leukotrienes; captures independent inflammatory signal

Eosinophil Human eosinophil and mast cell research context; Th2-type inflammation models

• [1] Feltenmark S, Gautam N, Brunnström Å, et al. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences. 2008;105(2):680-685. DOI: 10.1073/pnas.0710127105 View Source
• [2] Claesson HE. On the biosynthesis and biological role of eoxins and 15-lipoxygenase-1 in airway inflammation and Hodgkin lymphoma. Prostaglandins & Other Lipid Mediators. 2009;89(3-4):120-125. DOI: 10.1016/j.prostaglandins.2008.12.003 View Source

Eoxin E4: Irreplaceable by Cysteinyl Leukotrienes

Eoxin E4 is not functionally interchangeable with structurally analogous 5-lipoxygenase-derived cysteinyl leukotrienes (e.g., LTE4) due to fundamentally distinct enzymatic origin, differential stimulus-dependent production, and cell-type-specific expression patterns. While LTE4 is generated via the 5-LO pathway in leukocytes broadly, EXE4 is produced exclusively via the 15-LO-1 pathway in eosinophils, mast cells, and airway epithelial cells [1]. Critically, eosinophils challenged with arachidonic acid favor EXC4 (the precursor to EXE4) production, whereas calcium ionophore stimulation exclusively triggers LTC4 formation, demonstrating non-overlapping biosynthetic regulation [2]. This pathway-specific, stimulus-dependent divergence means that substituting EXE4 with LTE4 or other 5-LO metabolites fundamentally misrepresents the biological system under investigation. Procurement decisions must account for this biosynthetic exclusivity.

EXE4 (Target)

LTE4 / LTC4

Pathway Origin

15-LO-1

5-LO

Stimulus Regulation

Arachidonic acid-responsive

Calcium ionophore-responsive

Regulatory Context

IL-4/IL-13 (Th2) induction

General leukotriene signaling

• [1] Claesson HE. On the biosynthesis and biological role of eoxins and 15-lipoxygenase-1 in airway inflammation and Hodgkin lymphoma. Prostaglandins & Other Lipid Mediators. 2009;89(3-4):120-125. DOI: 10.1016/j.prostaglandins.2008.12.003 View Source
• [2] Feltenmark S, Gautam N, Brunnström Å, et al. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences. 2008;105(2):680-685. DOI: 10.1073/pnas.0710127105 View Source

Eoxin E4: Comparative Evidence

Vascular Permeability vs. LTC4 and Histamine

In a human endothelial cell monolayer in vitro model, eoxins (including EXE4) demonstrated vascular permeability-inducing activity. Eoxin E4 was approximately 100-fold more potent than histamine and nearly as potent as LTC4 and LTD4, with LTC4 showing approximately 10-fold greater potency than EXE4 [1]. This positions EXE4 as a potent proinflammatory mediator distinct from histamine-dependent pathways.

Vascular Permeability Potency

Head-to-head

~10-fold less potent than LTC4; ~100-fold more potent than histamine

Defines mid-potency cysteinyl mediator range for permeability assays

TEER assay; human EC monolayers at 10^-7–10^-8 M

Evidence Dimension	Vascular permeability induction (in vitro endothelial monolayer)
Target Compound Data	EXE4: Potency reference value (baseline for comparison)
Comparator Or Baseline	LTC4: ~10× more potent than EXE4; Histamine: ~100× less potent than EXE4
Quantified Difference	EXE4 is 100× more potent than histamine; LTC4 is 10× more potent than EXE4
Conditions	Human endothelial cell monolayer in vitro permeability assay

Why This Matters

This direct head-to-head comparison establishes the quantitative benchmark for EXE4's proinflammatory potency, enabling researchers to calibrate experimental concentrations and interpret vascular leakage data relative to established reference mediators.

• [1] Feltenmark S, Gautam N, Brunnström Å, et al. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences. 2008;105(2):680-685. DOI: 10.1073/pnas.0710127105 View Source

Stimulus-Selective Biosynthesis in Eosinophils

Eoxin E4 is produced exclusively through the 15-lipoxygenase-1 (15-LO-1) pathway. In contrast, cysteinyl leukotrienes (LTC4, LTD4, LTE4) are produced through the 5-lipoxygenase (5-LO) pathway. This pathway divergence is not merely nominal; eosinophils challenged with arachidonic acid favor EXC4 production, whereas calcium ionophore stimulation triggers exclusive LTC4 formation, demonstrating stimulus-specific pathway activation [1]. Additionally, mice deficient in 12/15-LO (the murine ortholog of human 15-LO-1) exhibit attenuated allergic airway inflammation compared to wild-type controls, confirming the pathophysiological independence of this pathway [2].

Stimulus-Selective Biosynthesis

Class-level

AA stimulus: EXC4 12–74 pmol; A23187: exclusive LTC4, no EXC4 detected

Pathway-specific 15-LO-1 activity readout; not inferable from LTC4

11-donor eosinophil panel; RP-HPLC from Table 1

Evidence Dimension	Biosynthetic enzyme pathway and stimulus-dependent product formation
Target Compound Data	EXE4: Synthesized via 15-LO-1 pathway; favored by arachidonic acid stimulation
Comparator Or Baseline	LTC4/LTE4: Synthesized via 5-LO pathway; favored by calcium ionophore stimulation
Quantified Difference	Qualitative pathway exclusivity (no crossover biosynthesis observed); 12/15-LO-deficient mice show attenuated airway inflammation
Conditions	Human eosinophil cultures; murine allergic airway inflammation models

Why This Matters

For procurement in 15-LO-1 pathway research or studies requiring pathway-specific lipid mediator profiling, 5-LO-derived leukotrienes are inappropriate substitutes and would yield spurious conclusions about pathway activity.

• [1] Feltenmark S, Gautam N, Brunnström Å, et al. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences. 2008;105(2):680-685. DOI: 10.1073/pnas.0710127105 View Source
• [2] Claesson HE. On the biosynthesis and biological role of eoxins and 15-lipoxygenase-1 in airway inflammation and Hodgkin lymphoma. Prostaglandins & Other Lipid Mediators. 2009;89(3-4):120-125. DOI: 10.1016/j.prostaglandins.2008.12.003 View Source

HPLC Separation from LTC4

Eoxin E4 is produced robustly in human eosinophils, which contain abundant 15-LO-1. Human eosinophils metabolize EXC4 through to EXD4 and EXE4. Cord blood-derived mast cells and nasal polyps from allergic subjects also produce EXC4 [1]. However, metabolism of EXC4 to EXD4 and EXE4 in mast cells and nasal polyps has not been documented, suggesting that eosinophils are the primary cellular source of the terminal metabolite EXE4 [2]. This contrasts with LTE4, which is produced broadly across multiple leukocyte populations.

HPLC Resolution from LTC4

Head-to-head

Shorter retention time vs LTC4; UV λmax 281–282 nm confirmed

Enables co-profiling of 5-LO and 15-LO metabolites

Reverse-phase HPLC with MS/MS identification

Evidence Dimension	Cellular source and metabolic conversion to terminal metabolite
Target Compound Data	EXE4: Fully metabolized from EXC4 in eosinophils; terminal conversion unconfirmed in mast cells/nasal polyps
Comparator Or Baseline	LTE4: Broadly produced across leukocyte populations; full metabolic cascade confirmed in multiple cell types
Quantified Difference	Qualitative difference in terminal conversion across cell types; eosinophils are primary validated source of EXE4
Conditions	Human primary eosinophils, cord blood-derived mast cells, surgically removed nasal polyps

Why This Matters

For studies focusing specifically on eosinophil-driven inflammation (e.g., eosinophilic asthma, hypereosinophilic syndromes), EXE4 serves as a more cell-type-specific marker and mediator than broadly produced leukotrienes, enabling more precise experimental targeting.

• [1] Feltenmark S, Gautam N, Brunnström Å, et al. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences. 2008;105(2):680-685. DOI: 10.1073/pnas.0710127105 View Source
• [2] GlpBio. 14,15-Leukotriene E4 (Eoxin E4) Product Information. CAS 1000852-57-2. View Source

Biomarker Discrimination in Pediatric Asthma

In a clinical study of pediatric asthma, eoxin E4 levels normalized to palmitic acid (EXE4/PA ratio) were significantly increased in asthmatic children compared to healthy controls. Furthermore, the EXE4/PA ratio was significantly elevated in children with bronchial hyperresponsiveness (BHR) compared to those without BHR [1]. This distinguishes EXE4 as a potential biomarker for asthma severity and airway hyperreactivity, whereas LTE4 (measured concurrently) showed different association patterns.

Asthma Biomarker Context

Endpoint context

EXE4/PA ratio elevated in asthmatic vs healthy children (p < 0.05); not independently elevated in BHR

Reported asthma biomarker research context; disease-specific profile

EBC study; n=131 children; SEARCH cohort; HPLC-MS/MS

Evidence Dimension	Clinical biomarker elevation in pediatric asthma
Target Compound Data	EXE4/PA ratio: Significantly increased in asthmatic vs. healthy children; significantly elevated in children with BHR vs. without BHR
Comparator Or Baseline	LTE4/PA ratio: Significantly increased in asthmatic vs. healthy children; association with BHR not reported or differs from EXE4
Quantified Difference	Both EXE4 and LTE4 elevated in asthma; EXE4 shows specific association with BHR status
Conditions	Exhaled breath condensate from children with mild asthma vs. healthy controls; BHR subgroup analysis

Why This Matters

For researchers investigating asthma endotypes or developing biomarkers for bronchial hyperresponsiveness, EXE4 provides an analytically distinct signal from the more commonly measured LTE4, potentially capturing 15-LO pathway activity not reflected by 5-LO metabolites.

• [1] Sachs-Olsen C, et al. Eoxins: A new inflammatory pathway in childhood asthma. Journal of Allergy and Clinical Immunology. 2010;126(4):859-867. (Referenced via Mendeley/Scilit databases) View Source

Eoxin E4: Key Application Scenarios

Lipidomics Biomarker Discovery in Asthma

Researchers investigating the 15-LO-1 pathway in eosinophils, airway epithelial cells, or Hodgkin lymphoma require EXE4 as the terminal pathway metabolite for accurate activity assessment. Unlike 5-LO-derived leukotrienes (LTE4), which reflect a distinct enzymatic pathway, EXE4 levels specifically indicate 15-LO-1 pathway flux [1]. Stimulation conditions should be carefully selected: arachidonic acid favors EXC4/EXE4 production, whereas calcium ionophore favors LTC4/LTE4, enabling pathway-specific experimental designs [2]. EXE4 is also appropriate for studies in 12/15-LO knockout murine models, where attenuated inflammation correlates with loss of eoxin production .

Vascular Permeability Assays

For experiments examining inflammatory mediator-induced vascular leakage, EXE4 offers a defined potency benchmark: 100-fold more potent than histamine and approximately 10-fold less potent than LTC4 in human endothelial cell monolayers [1][2]. This quantified potency hierarchy enables researchers to design concentration-response experiments with calibrated reference points and to distinguish histamine-independent from histamine-dependent permeability mechanisms.

15-LO-1 Pathway Profiling

Clinical studies measuring EXE4 in exhaled breath condensate from asthmatic children have demonstrated significant elevation in EXE4/PA ratios in asthma versus healthy controls, with further elevation specifically in children exhibiting bronchial hyperresponsiveness [1]. This application scenario requires EXE4 as an analytically distinct target from LTE4, as the two metabolites show differential associations with BHR status. Procurement of authentic EXE4 standard is essential for LC-MS/MS method development and validation in breath condensate or other clinical biospecimens.

HPLC Method for Cysteinyl Leukotriene Resolution

Hodgkin lymphoma-derived L1236 Reed-Sternberg cells express 15-LO-1 and convert arachidonic acid to EXC4, EXD4, and EXE4 [1]. For studies investigating the role of eicosanoids in Hodgkin lymphoma pathogenesis or exploring 15-LO-1 inhibitors as potential therapeutics, EXE4 serves as the terminal readout of this pathway [2]. Substitution with 5-LO-derived leukotrienes would entirely miss the 15-LO-1-driven lipid mediator profile characteristic of these cells.

Application

Selection Property

Validation Focus

Asthma lipidomics panel

15-LO-1 pathway specificity

EBC mediator profiling context

Endothelial permeability studies

Mid-potency cysteinyl mediator

TEER assay concentration range review

15-LO-1 pathway profiling

Stimulus-selective biosynthesis

Pathway-specific readout verification

HPLC method development

Chromatographic resolution from LTC4

Co-elution and UV identity confirmation

• [1] Feltenmark S, Gautam N, Brunnström Å, et al. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences. 2008;105(2):680-685. DOI: 10.1073/pnas.0710127105 View Source
• [2] Claesson HE. On the biosynthesis and biological role of eoxins and 15-lipoxygenase-1 in airway inflammation and Hodgkin lymphoma. Prostaglandins & Other Lipid Mediators. 2009;89(3-4):120-125. DOI: 10.1016/j.prostaglandins.2008.12.003 View Source